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Compound of Interest |

Compound Name: 3-Chloro-4-fluoroanisole
CAS No.: 202925-07-3
Cat. No.: B1585928
Get Quote
. J

3-Chloro-4-fluoroanisole is a halogenated aromatic ether, a member of the fluoroanisole
family of compounds.[1][2] While not as extensively documented as its aniline counterpart (3-
Chloro-4-fluoroaniline), this molecule presents a unigue combination of substituents—a chloro
group, a fluoro group, and a methoxy group—on a benzene ring. This specific arrangement
offers a valuable scaffold for synthetic chemists, particularly in the fields of pharmaceutical and
agrochemical development.[3] The presence of multiple halogens and an ether linkage
provides distinct electronic properties and potential reaction sites, making it a useful
intermediate for creating more complex and biologically active molecules.[3][4]

This guide provides a consolidated overview of the known properties, proposed synthetic
strategies, and potential applications of 3-Chloro-4-fluoroanisole. It is designed for
researchers, scientists, and drug development professionals who seek to understand and
utilize this compound as a specialized building block in their synthetic programs.

Core Compound Identification and Physicochemical
Properties
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A precise understanding of a compound's physical and chemical properties is fundamental to
its effective application in experimental design. The key identifiers and properties of 3-Chloro-
4-fluoroanisole are summarized below.

Property Value Source(s)
CAS Number 202925-07-3 [1][5][6]
Molecular Formula C7HeCIFO [1]
Molecular Weight 160.57 g/mol [1]
Appearance Colorlfess. to light yellow/orange 3]
clear liquid
Purity Typically >97.0% (GC)
Boiling Point 189 °C [2][3]
Density ~1.265 - 1.29 g/cm3 [2][3]
Refractive Index (n20D) ~1.515-1.52 [2][3]
Flash Point 79 °C [2]

Synthetic Pathways: A Proposed Methodological
Approach

While specific, peer-reviewed synthetic procedures for 3-Chloro-4-fluoroanisole are not
widely published, a highly logical and common approach for the synthesis of substituted
anisoles is the Williamson ether synthesis. This method involves the reaction of a phenoxide
with an alkylating agent, in this case, a methylating agent.

Proposed Synthesis: Williamson Ether Synthesis

This proposed protocol outlines the methylation of 3-chloro-4-fluorophenol. The causality
behind this choice is its high efficiency and the commercial availability of the phenol precursor.
The base (e.g., potassium carbonate) is crucial for deprotonating the phenol to form the more
nucleophilic phenoxide ion, which then attacks the electrophilic methylating agent (e.qg.,
dimethyl sulfate or methyl iodide).
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Experimental Protocol:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 3-chloro-4-fluorophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq),
and a suitable polar aprotic solvent such as acetone or acetonitrile.

» Addition of Methylating Agent: While stirring the suspension, add a methylating agent like
dimethyl sulfate (1.2 eq) dropwise at room temperature. Note: Dimethyl sulfate is highly toxic
and should be handled with extreme caution in a well-ventilated fume hood.

o Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and filter off the
inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.

o Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash
sequentially with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The
crude product can be purified by vacuum distillation to yield 3-Chloro-4-fluoroanisole.
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Caption: Molecular structure and expected spectroscopic features.

Expected Analytical Data:
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e 1H NMR: The spectrum would feature signals in the aromatic region, complicated by
couplings to both adjacent protons and the fluorine atom. A distinct, sharp singlet integrating
to three protons would be expected for the methoxy group, likely around 3.9 ppm.

e 13C NMR: The spectrum would show seven distinct carbon signals. The aromatic carbon
bonded to fluorine would appear as a doublet with a large coupling constant (*XJCF). Other
aromatic carbons would also exhibit smaller C-F couplings. The methoxy carbon signal
would appear upfield (~55-60 ppm).

¢ IR Spectroscopy: Key absorption bands would include C-H stretching for the aromatic ring
and the methyl group, aromatic C=C stretching, and prominent C-O ether stretches. The
spectrum would also be characterized by strong C-F and C-ClI stretching bands in the
fingerprint region.

e Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z 160. An
(M+2) peak with approximately one-third the intensity of the M+ peak would be present,
which is characteristic of a compound containing one chlorine atom due to the natural
abundance of the 37Cl isotope.

Applications in Research and Development

The primary value of 3-Chloro-4-fluoroanisole lies in its role as a versatile chemical
intermediate. [3]The strategic placement of its functional groups allows for selective
modification, making it an attractive starting material for synthesizing more complex target
molecules.

e Pharmaceutical Development: The fluoroanisole motif is of significant interest in drug design.
Fluorine substitution can enhance metabolic stability, binding affinity, and bioavailability of
drug candidates. [4]This compound serves as a precursor for molecules where the methoxy
group can be retained or later cleaved to reveal a phenol for further functionalization. It is
noted for its utility in creating potential anti-inflammatory and analgesic drugs. [3]*
Agrochemical Synthesis: Similar to pharmaceuticals, the incorporation of fluorine and
chlorine into pesticides and herbicides can enhance their efficacy and tune their
environmental persistence. [3]3-Chloro-4-fluoroanisole provides a core structure that can
be elaborated into novel crop protection agents.
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Safety, Handling, and Storage

Proper handling of 3-Chloro-4-fluoroanisole is essential to ensure laboratory safety. The
compound is classified as a combustible liquid and causes skin and eye irritation.

Safe Handling Protocol:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat. 2. Ventilation:
Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation
of vapors.

o Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources as it is a
combustible liquid. Use dry sand, dry chemical, or alcohol-resistant foam for extinguishing
fires. 4. Handling: Avoid contact with skin and eyes. Wash hands and any exposed skin
thoroughly after handling. 5. Spills: In case of a spill, absorb with an inert material and place
in a suitable container for disposal.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place. [3]JRecommended
storage temperature is often between 2 - 8 °C. [3]

Conclusion and Future Outlook

3-Chloro-4-fluoroanisole is a specialized chemical intermediate with significant potential in
the synthesis of novel pharmaceuticals and agrochemicals. While detailed research on this
specific molecule is not as prevalent as its aniline analog, its structural features mark it as a
valuable tool for synthetic chemists. The logical synthetic route via Williamson ether synthesis
provides a reliable method for its preparation. As the demand for structurally diverse and highly
functionalized small molecules continues to grow in drug discovery and materials science,
building blocks like 3-Chloro-4-fluoroanisole will remain crucial for innovation. Further
exploration of its reaction chemistry and applications is warranted to fully unlock its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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